Cas no 101385-93-7 (tert-butyl 3-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-oxopyrrolidine-1-carboxylate
• CAS No: 101385-93-7
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD01631194
• CID: 62226
• PubChem ID: 24882865
• Update Time: 2025-11-02

tert-butyl 3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-oxopyrrolidine-1-carboxylate
• N-(tert-Butoxycarbonyl)-3-pyrrolidinone
• BOC-3-PYRROLIDINONE
• 3-OXO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-OXOPYRROLIDINE, N-BOC PROTECTED
• 1-BOC-3-PYRROLIDINONE
• 1-BOC-3-PYRROLIDONE
• 1-PYRROLIDINECARBOXYLIC ACID, 3-OXO-, 1,1-DIMETHYLETHYL ESTER
• 1-N-BOC-PYRROLIDINONE
• 1-N-BOC-3-PYRROLIDINONE
• N-Boc-3-pyrrolidinone
• 1-tert-Butoxycarbonyl-3-pyrrolidone
• Pyrrolidin-3-one hydrochloride
• 1-tert-Butoxycarbonyl-3-pyrrolidinone
• 3-Oxopyrrolidine-1-carboxylic Acid tert-Butyl Ester
• N-Boc-3-pyrolidinone
• N-BOC-3-Pyrrolodinone
• N-T-BOC-3-PYRROLIDINONE
• N-BOC-PYRROLIDINE-3-ONE
• tert-Butyl 3-oxopyrrolidinecarboxylate
• 1-(tert-butoxycarbonyl)-3-pyrrolidinone
• n-te
• B3589
• 1-(t-butoxycarbonyl)-3-oxo-pyrrolidine
• 1,1-Dimethylethyl 3-Oxo-1-Pyrrolidinecarboxylate
• N-Boc-3-pyrrolidinone, 97%
• 1-t-butoxycarbonyl-3-pyrrolidinone
• FT-0601516
• NS00122652
• EN300-52944
• SB10003
• N-Boc-3-pyrrolidone
• 1-(tert-butoxylcarbonyl)-3-pyrrolidone
• 1-t-butoxycarbonyl -3-pyrrolidinone
• N-boc-4-pyrollidone
• CS-W020368
• 6-Methyl-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
• 1-Boc-3-pyrollidinone
• N-(t-butoxycarbonyl)-3-pyrrolidone
• 3-oxo-pyrrolidin-1-carboxylic acid t-butyl ester
• 3-oxo-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• AKOS005145826
• tert-butyl-3-oxo-pyrrolidine-1-carboxylate
• DTXSID90332887
• AC-6384
• 1-N-boc-3-pyrrolidone
• N-BOC-pyrrolidin-3-one
• n-tert-butoxycarbonyl-3-pyrrolidinone
• 1-tert-butoxycarbonyl-3-oxo-pyrrolidine
• 1-(tert-butoxyl carbonyl)-3-pyrrolidone
• 1,1-Dimethylethyl 3-oxopyrrolidine-1-carboxylate
• 101385-93-7
• PS-8499
• tert-butyl3-oxopyrrolidine-1-carboxylate
• AM20070664
• MFCD01631194
• 1,1-dimethylethyl 3-oxo-pyrrolidine-1-carboxylate
• SY001202
• 1-tert-butoxycarbonyl-3-oxopyrrolidine
• F0001-0062
• SCHEMBL123032
• tert-butyl 3-oxo-1-pyrrolidinecarboxylate
• BCP22270
• Q-102178
• A16274
• 1-(t-butoxycarbonyl)pyrrolidin-3-one
• JSOMVCDXPUXKIC-UHFFFAOYSA-N
• 1-(tert-butyloxycarbonyl)pyrrolidin-3-one
• 1-(t-butoxycarbonyl)-3-pyrrolidone
• N-Boc-3-Pyrrolidinone,98%
• STL110020
• N-Boc-3-pyrrolidinone;N-(tert-Butoxycarbonyl)-3-pyrrolidinone
• DB-005460
• tert-butyl 3-oxopyrrolidine-1-carboxylate

• MDL： MFCD01631194
• Inchi： 1S/C9H15NO3/c1-9(2,3)13-8(12)10-5-4-7(11)6-10/h4-6H2,1-3H3
• InChI Key： JSOMVCDXPUXKIC-UHFFFAOYSA-N
• SMILES： O(C(N1CC(CC1)=O)=O)C(C)(C)C
• BRN： 6198793

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.133
• Melting Point: 34-38 °C (lit.)
• Boiling Point: 270.9±33.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.486
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.61000
• LogP: 1.13420
• Solubility: Insoluble in water

tert-butyl 3-oxopyrrolidine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R37/38; R41
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on tert-butyl 3-oxopyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-oxopyrrolidine-1-carboxylate (CAS No. 101385-93-7): Properties, Applications, and Market Insights

tert-butyl 3-oxopyrrolidine-1-carboxylate (CAS No. 101385-93-7) is a versatile organic compound widely used in pharmaceutical and chemical research. This pyrrolidine derivative is particularly valued for its role as a building block in the synthesis of complex molecules. With the increasing demand for drug discovery intermediates, this compound has gained significant attention in recent years.

The molecular structure of tert-butyl 3-oxopyrrolidine-1-carboxylate features a pyrrolidinone ring with a tert-butoxycarbonyl (Boc) protecting group, making it particularly useful in peptide synthesis and medicinal chemistry. Researchers often search for "Boc-protected pyrrolidinone applications" or "101385-93-7 synthesis methods," reflecting the compound's importance in modern organic chemistry.

In pharmaceutical applications, tert-butyl 3-oxopyrrolidine-1-carboxylate serves as a key intermediate for developing various bioactive compounds. Recent trends in AI-assisted drug discovery have increased interest in such heterocyclic building blocks, as they can be used to generate diverse molecular libraries for virtual screening. The compound's structural flexibility allows for modifications that can lead to potential therapeutic agents targeting neurological disorders and other conditions.

The chemical properties of CAS 101385-93-7 include moderate solubility in organic solvents and stability under standard conditions, making it convenient for laboratory use. Many researchers inquire about "tert-butyl 3-oxopyrrolidine-1-carboxylate solubility" or "storage conditions for 101385-93-7," indicating practical concerns in handling this compound. Its melting point and spectroscopic characteristics are well-documented, facilitating its identification and quality control.

From a synthetic chemistry perspective, tert-butyl 3-oxopyrrolidine-1-carboxylate offers multiple reactive sites for further functionalization. The ketone group at the 3-position allows for various nucleophilic additions, while the Boc group can be selectively removed under acidic conditions. These features make it valuable for creating molecular diversity in combinatorial chemistry approaches.

Market analysis shows growing demand for 101385-93-7 from contract research organizations and pharmaceutical companies. With the expansion of biotech startups and increased funding for drug development programs, the compound has seen steady price stability in recent years. Suppliers often highlight its availability in both research and bulk quantities to meet different customer needs.

Environmental and safety considerations for tert-butyl 3-oxopyrrolidine-1-carboxylate follow standard laboratory chemical protocols. While not classified as hazardous, proper personal protective equipment is recommended when handling. The compound's biodegradability profile and ecotoxicological data have been subjects of recent research, aligning with the industry's focus on green chemistry principles.

Future applications of CAS 101385-93-7 may expand into material science and catalysis, as researchers explore novel uses for N-heterocyclic compounds. The development of continuous flow chemistry methods for its production could further enhance its accessibility and reduce costs. These innovations align with current searches for "sustainable synthesis of pyrrolidine derivatives" and "flow chemistry applications."

Quality control standards for tert-butyl 3-oxopyrrolidine-1-carboxylate typically involve HPLC analysis and spectroscopic verification to ensure purity. Many manufacturers now provide detailed certificates of analysis and stability data to meet regulatory requirements, especially for pharmaceutical applications. This transparency responds to customer demands for "high-purity 101385-93-7 suppliers" and "GMP-grade pyrrolidine derivatives."

In conclusion, tert-butyl 3-oxopyrrolidine-1-carboxylate (CAS No. 101385-93-7) represents an important chemical intermediate with diverse applications in modern research. Its combination of structural features and synthetic versatility ensures continued relevance in pharmaceutical development and organic synthesis. As research trends evolve toward fragment-based drug design and diversity-oriented synthesis, this compound will likely maintain its position as a valuable tool for chemists worldwide.